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Cat. No.: B124947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation of a stock solution of

Acetyl-Valyl-Alanyl-Aspartyl-aldehydic-CHO (Ac-VAD-CHO), a potent, cell-permeable, and

reversible pan-caspase inhibitor. Accurate preparation of this stock solution is critical for reliable

and reproducible results in studies investigating apoptosis and other caspase-dependent

cellular processes. This guide includes detailed protocols, quantitative data, and a visual

workflow to ensure proper handling and storage of this reagent.

Introduction
Ac-VAD-CHO is a widely used inhibitor in cell biology and drug discovery to study the roles of

caspases in programmed cell death. It functions by binding to the active site of caspases,

thereby blocking their proteolytic activity. To ensure the efficacy and stability of this inhibitor, it is

imperative to follow a standardized protocol for the preparation and storage of its stock

solution. This document outlines the necessary steps and precautions.

Quantitative Data Summary
A summary of the key quantitative data for Ac-VAD-CHO is presented in the table below for

easy reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b124947?utm_src=pdf-interest
https://www.benchchem.com/product/b124947?utm_src=pdf-body
https://www.benchchem.com/product/b124947?utm_src=pdf-body
https://www.benchchem.com/product/b124947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Weight 329.35 g/mol [1][2]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1][2]

Recommended Stock

Concentration
1-10 mM

Typical Working Concentration 10-100 µM

Storage of Solid
-20°C, desiccated and

protected from light
[1]

Storage of Stock Solution
-20°C (short-term) or -80°C

(long-term)
[3]

Experimental Protocol: Preparation of a 10 mM Ac-
VAD-CHO Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of Ac-VAD-CHO in DMSO.

Materials
Ac-VAD-CHO powder

Anhydrous/molecular biology grade Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Pipette and sterile filter pipette tips

Vortex mixer

Analytical balance

Procedure
Equilibration: Remove the vial of Ac-VAD-CHO powder from the -20°C freezer and allow it to

equilibrate to room temperature for at least 15-20 minutes before opening. This prevents
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condensation of moisture onto the hygroscopic powder.

Weighing: Carefully weigh out the desired amount of Ac-VAD-CHO powder using an

analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 3.29 mg of Ac-VAD-CHO (Molecular Weight = 329.35 g/mol ).

Calculation: Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Mass (mg) = 10 mM x 1 mL x 329.35 g/mol / 1000 = 3.29 mg

Dissolution: Add the appropriate volume of DMSO to the vial containing the Ac-VAD-CHO
powder. For a 10 mM stock solution, if you weighed 3.29 mg, add 1 mL of DMSO.

Mixing: Close the vial tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a 37°C water bath for a few minutes can aid

dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the inhibitor, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.

Storage: Store the aliquots at -20°C for short-term use (up to 1-2 months) or at -80°C for

long-term storage (up to 6 months).[3] Protect from light.

Experimental Workflow

Preparation

Storage

Start: Ac-VAD-CHO Powder Equilibrate to
Room Temperature

15-20 min

Weigh Powder Add DMSO Vortex to Dissolve Aliquot into
Single-Use Tubes Stock Solution Aliquots

Short-term Storage
(-20°C)< 2 months

Long-term Storage
(-80°C)

> 2 months
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Caption: Workflow for preparing Ac-VAD-CHO stock solution.

Signaling Pathway Inhibition
Ac-VAD-CHO is a pan-caspase inhibitor, meaning it broadly targets multiple caspases involved

in the apoptotic signaling cascade. The diagram below illustrates the general points of inhibition

by Ac-VAD-CHO in the intrinsic and extrinsic apoptosis pathways.
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Caption: Inhibition of caspases by Ac-VAD-CHO.

Conclusion
Proper preparation and storage of Ac-VAD-CHO stock solutions are fundamental for achieving

accurate and reproducible results in research involving caspase inhibition. Adherence to the

protocols outlined in this document will help ensure the integrity and efficacy of this critical

reagent. Always refer to the manufacturer's specific instructions for the lot of Ac-VAD-CHO
being used, as minor variations may exist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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